![molecular formula C5H10Br2 B098100 2,4-Dibromopentane CAS No. 19398-53-9](/img/structure/B98100.png)
2,4-Dibromopentane
Overview
Description
2,4-Dibromopentane is a useful research compound. Its molecular formula is C5H10Br2 and its molecular weight is 229.94 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Molecular Structure
- 2,4-Dibromopentane has been utilized in the synthesis of organic compounds, such as 1-(2′-aminoethyl)-pyrrolidine, offering insights into the melting points of derivatives (Alphen, 2010).
- It's a precursor in the preparation of liquid crystalline derivatives with 6-membered heterocyclic rings, indicating its role in the synthesis of complex molecular structures (Ringstrand et al., 2011).
- X-ray crystal structures of dibromo ketones, including 2,4-dibromopentan-3-one, have been used to assign structures to diastereomeric aliphatic α,α'-dibromo ketones, showing its relevance in stereochemical analysis (Parvez et al., 2002).
Organic and Inorganic Chemistry
- Research has explored the synthesis of 2,4-bis[(2,6-diisopropylphenyl)imino]-3-methylpentan-3-ol via the reaction of dibromopentane, indicating its use in creating new organic compounds with potential applications in various fields (Sun et al., 2018).
- The thermodynamic and acoustic properties of 1,5-dibromopentane have been studied, providing valuable data for scientific fields like material science and engineering (Chorążewski & Skrzypek, 2010).
Crystallography and Molecular Interaction
- Studies on crystal structure and halogen–hydrogen bonding involving 1,5-dibromopentane derivatives offer insights into molecular interactions and structural chemistry (Mulrooney et al., 2021).
Analytical Chemistry and Material Science
- 1,5-Dibromopentane has been used in analytical chemistry for structural assignments of organic compounds, indicating its utility in the precise understanding of chemical composition and structure (Nuzhdin et al., 2007).
- The compound has been involved in the study of intercalation and controlled release of pharmaceuticals, showcasing its potential in pharmaceutical sciences and drug delivery systems (Khan et al., 2001).
Mechanism of Action
Target of Action
2,4-Dibromopentane is a synthetic compound that primarily targets carbon-carbon double bonds in organic molecules. It is often used in organic synthesis reactions due to its ability to add bromine atoms across double bonds .
Mode of Action
The compound interacts with its targets through a process known as electrophilic addition. During this process, the bromine atoms in this compound are added across the carbon-carbon double bond of the target molecule . This results in the formation of a new compound with bromine atoms attached to the carbon atoms that were previously part of the double bond .
Biochemical Pathways
For instance, they can undergo elimination reactions to form alkynes . .
Result of Action
The molecular and cellular effects of this compound’s action largely depend on the nature of the target molecule. In general, the addition of bromine atoms can significantly alter the chemical properties of the target molecule, potentially affecting its function or reactivity .
Biochemical Analysis
Biochemical Properties
It is known that halogenated hydrocarbons like 2,4-Dibromopentane can participate in various biochemical reactions due to their reactivity
Cellular Effects
Halogenated hydrocarbons can influence cell function by interacting with various cellular components
Molecular Mechanism
It is known that halogenated hydrocarbons can bind to various biomolecules, potentially inhibiting or activating enzymes and causing changes in gene expression
Properties
IUPAC Name |
2,4-dibromopentane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10Br2/c1-4(6)3-5(2)7/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUZOHDYKJXNCSI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(C)Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10Br2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30884890 | |
Record name | Pentane, 2,4-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30884890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19398-53-9, 1825-11-2 | |
Record name | 2,4-Dibromopentane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19398-53-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | meso-2,4-Dibromopentane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001825112 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Pentane, 2,4-dibromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentane, 2,4-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30884890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dibromopentane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.104 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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